Cas no 1803758-66-8 (2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1803758-66-8
• MF: C₁₀H₉Br₂FO
• MW: 323.984265089035
• CID: 4975567
• Update Time: 2025-07-17

2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2FO/c1-6(11)10(14)7-2-3-9(12)8(4-7)5-13/h2-4,6H,5H2,1H3
• InChI Key： GLDVDUYSYDRNBQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(CF)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one (CAS No. 1803758-66-8)

2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one, identified by the chemical compound code CAS No. 1803758-66-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of arylalkanone derivatives, characterized by its bromine and fluoromethyl substituents, which contribute to its unique reactivity and potential biological activity. The structural motif of this molecule, featuring a propyl ketone backbone linked to a brominated phenyl ring with a fluoromethyl group at the 3-position, positions it as a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of bromine atoms at the 4-position and 3-position of the phenyl ring, followed by the attachment of a fluoromethyl group, requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve these transformations efficiently. The bromine atoms present in the molecule not only enhance its reactivity in further functionalization but also serve as handles for selective modifications, making it a versatile building block in drug discovery.

In recent years, 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one has been explored for its potential in various pharmacological applications. Its structural features suggest that it may interact with biological targets in multiple ways, including inhibition of enzyme activity and modulation of receptor binding. Preliminary studies have indicated that derivatives of this compound exhibit promising properties as kinase inhibitors, particularly in the context of cancer therapy. The presence of both bromine and fluoromethyl groups allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

One of the most compelling aspects of 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one is its role in the development of targeted therapies. The ability to modify specific regions of the molecule while retaining its core structural integrity provides a strategic advantage in designing drugs that selectively interact with disease-causing pathways. For instance, researchers have investigated its potential as an intermediate in synthesizing small-molecule inhibitors that target aberrant signaling pathways in tumors. The fluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, critical factors for drug efficacy.

The compound's relevance extends beyond oncology; it has also been studied for its antimicrobial properties. The unique combination of substituents imparts properties that can disrupt bacterial cell membranes or inhibit essential metabolic processes. This dual functionality makes 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one a promising candidate for developing novel antibiotics or antifungal agents. Furthermore, its suitability as a starting material for more complex derivatives opens up avenues for exploring new therapeutic modalities.

From a chemical biology perspective, 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one serves as an important tool for investigating enzyme mechanisms and substrate recognition. Its reactivity with various biological molecules allows researchers to probe interactions at the molecular level, providing insights into how drugs bind to their targets and how resistance develops. Such knowledge is crucial for designing next-generation therapeutics that are more effective and less prone to resistance mechanisms.

The synthetic accessibility of 2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one also contributes to its widespread use in academic and industrial research settings. With well-established synthetic routes available, scientists can readily obtain this compound for their studies without significant hurdles. This accessibility fosters innovation by enabling rapid screening and optimization of potential drug candidates based on this scaffold.

In conclusion,2-Bromo-1-(4-bromo-3-(fluoromethyl)phenyl)propan-1-one (CAS No. 1803758-66-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in medicinal chemistry innovation.